Cas no 83216-84-6 ( )
structure
Product Name:
CAS No:83216-84-6
MF:C12H11ClN2O
MW:234.68154168129
CID:875482
PubChem ID:53439985
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-6-methoxy-2-(4-methylphenyl)pyrimidine
- 83216-84-6
- DTXSID40702278
-
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- Inchi： 1S/C12H11ClN2O/c1-8-3-5-9(6-4-8)12-14-10(13)7-11(15-12)16-2/h3-7H,1-2H3
- InChI Key： JXPVEUYRAUIGPK-UHFFFAOYSA-N
- SMILES： ClC1C=C(N=C(C2C=CC(C)=CC=2)N=1)OC
Computed Properties
- Exact Mass: 234.0559907g/mol
- Monoisotopic Mass: 234.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35Ų
Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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